Cas no 66417-73-0 (1-Acetyl-3-bromoindole)

1-Acetyl-3-bromoindole structure
1-Acetyl-3-bromoindole structure
Product Name:1-Acetyl-3-bromoindole
CAS No:66417-73-0
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD00159880
CID:1057101
PubChem ID:51062392
Update Time:2025-04-20

1-Acetyl-3-bromoindole Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-3-bromoindole
    • 1-(3-bromo-1H-indol-1-yl)Ethanone
    • 1-(3-bromoindol-1-yl)ethanone
    • 2-(Cbz-amino)acetaldehyde Dimethyl Acetal
    • 1-acetyl-3-bromo-indole
    • 1H-Indole,1-acetyl-3-bromo
    • N-Acetyl-3-bromindol
    • 1H-Indole, 1-acetyl-3-bromo-
    • 1-(3-Bromo-1H-indol-1-yl)ethan-1-one
    • 5043AJ
    • TRA0162829
    • FCH1613832
    • SY019754
    • AK209689
    • CS-0041651
    • AMY20047
    • FT-0734045
    • 66417-73-0
    • AKOS025394165
    • DTXSID00679659
    • H10576
    • GS-5481
    • MFCD00159880
    • DA-19057
    • MDL: MFCD00159880
    • Inchi: 1S/C10H8BrNO/c1-7(13)12-6-9(11)8-4-2-3-5-10(8)12/h2-6H,1H3
    • InChI Key: AYFPZXVRXRMCQX-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C(C)=O)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 320.0±15.0℃/760mmHg
  • Flash Point: 174.2±27.9 °C
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 22.00000
  • LogP: 3.06390
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Acetyl-3-bromoindole Pricemore >>

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